1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
Description
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (DHTPD) is a heterocyclic compound with a wide range of potential applications in the field of medicinal chemistry. It has been studied extensively in the past few decades, and its potential use in drug design and development has been explored. DHTPD is a versatile compound, with multiple synthetic pathways and a range of biological activities.
Scientific Research Applications
Antibacterial Agents
Compounds containing 1-(2,3-dihydro-1,4-benzodioxin-6-yl) have been synthesized and tested for their antibacterial potential . These compounds have shown significant biofilm inhibition activity against pathogenic bacterial strains such as Escherichia coli and Bacillus subtilis .
Enzyme Inhibitors
These compounds have also been found to be moderate enzyme inhibitors . They have been used in the study of various physiological disorders including epilepsy and osteoporosis .
Antifungal Agents
Sulfonamides, which can be combined with 1,4-benzodioxane heterocycle, are known to have antifungal properties . This makes them useful in the development of antifungal medications .
Anti-inflammatory Agents
Compounds containing 1,4-benzodioxane heterocycle have been identified as anti-inflammatory agents . They can be used in the treatment of various inflammatory conditions .
Antiprotozoal Agents
Sulfonamides, which can be combined with 1,4-benzodioxane heterocycle, are also known to have antiprotozoal properties . This makes them useful in the treatment of diseases caused by protozoa .
Anticancer Agents
Some sulfonamide derivatives, which can be combined with 1,4-benzodioxane heterocycle, have been found to exhibit anticancer properties . They achieve this effect by disturbing the cell cycle in the G1 phase and by acting as inhibitors of histone deacetylase (HDAC), thereby ceasing tumor cell growth .
HIV Protease Inhibitors
Sulfonamides have been publicized with several claims in the medical field as potent HIV protease inhibitors . They can be used in the treatment of HIV/AIDS .
Treatment of Alzheimer’s Disease
Sulfonamides have also been reported to display excellent inhibition properties against carbonic anhydrase . They are useful in the treatment of Alzheimer’s disease .
properties
IUPAC Name |
4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazine-2,3-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O4/c15-11-12(16)14(4-3-13-11)8-1-2-9-10(7-8)18-6-5-17-9/h1-4,7H,5-6H2,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXGCOOQAMFOMLC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)N3C=CNC(=O)C3=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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